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Compound of Interest

Compound Name: Sodium stearoyl-2-lactylate

Cat. No.: B148138 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling and disposal of Sodium Stearoyl-2-Lactylate, a versatile emulsifier and stabilizer.

Adherence to these procedural steps will help maintain a safe laboratory environment and

ensure the integrity of your research.

While Sodium Stearoyl-2-Lactylate is generally considered non-hazardous under normal use,

it can cause skin, eye, and respiratory irritation, particularly in its powdered form.[1][2]

Following proper safety protocols is crucial to minimize any potential risks.

Personal Protective Equipment (PPE) and
Engineering Controls
To ensure the safe handling of Sodium Stearoyl-2-Lactylate, a combination of personal

protective equipment and engineering controls is recommended.
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Control Type Recommendation

Engineering Controls

Use in a well-ventilated area.[1][3][4] Local

exhaust ventilation or a process enclosure

system should be utilized if dust, fumes, or mist

are generated.[2][5] Ensure eyewash stations

and safety showers are readily accessible.[6]

Eye/Face Protection
Wear approved safety goggles or glasses with

side shields.[1][3][4][5]

Hand Protection Wear protective gloves.[3][4][5]

Skin and Body Protection
A lab coat or other appropriate work apparel

should be worn to prevent skin contact.[2][5][6]

Respiratory Protection

In case of inadequate ventilation or when dust is

generated, wear an approved/certified dust

mask or respirator.[2][5][6]

Operational Plan: Step-by-Step Handling Protocol
1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry, well-ventilated area in a tightly closed container.[3][5][7]

Sodium Stearoyl-2-Lactylate is hygroscopic (absorbs moisture from the air), so proper

sealing is critical.[2]

2. Handling and Use:

Handle in accordance with good industrial hygiene and safety practices.[5][6]

Avoid direct contact with the substance.[3]

Minimize dust generation during handling.[1][6]

Do not eat, drink, or smoke in the handling area.[1][4][5]
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Wash hands thoroughly with soap and water after handling.[1][4]

3. Spill Management:

Minor Spills:

Clear the area of personnel.[1]

Wear appropriate PPE.[1]

Sweep or vacuum up the spilled material, avoiding dust generation.[1][3] Do not use air

hoses for cleaning.[1]

Place the collected material into a clean, dry, labeled, and sealable container for disposal.

[1]

Wash the spill area with hot water and detergent.[3]

Major Spills:

Evacuate the area and alert the appropriate emergency response team.

Use a self-contained breathing apparatus to avoid inhalation.[2]

Contain the spill and prevent it from entering drains or waterways.[1]

Follow the cleanup procedure for minor spills using appropriate protective equipment.

First Aid Procedures
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[2]

[3][4] Remove contact lenses if present and

easy to do.[1][4][5] Seek medical attention if

irritation persists.[1][5]

Skin Contact

Wash the affected area with plenty of soap and

water.[2][3][4][5] Remove contaminated clothing

and wash it before reuse.[1][3] Get medical

attention if irritation develops or persists.[2][5]

Inhalation

Move the exposed person to fresh air at once.[2]

[3][5] If breathing is difficult or has stopped,

provide artificial respiration or oxygen and get

medical attention.[2]

Ingestion

Do NOT induce vomiting.[2][4] Give one or two

glasses of water to drink.[3] Never give anything

by mouth to an unconscious person.[2][4] Seek

medical advice if gastrointestinal symptoms

develop.[3]

Disposal Plan
Sodium Stearoyl-2-Lactylate is biodegradable.[3][5][6] However, all disposal practices must

comply with local, state, and federal regulations.

Waste Product: If possible, recover the product. Otherwise, dispose of it in an authorized

landfill or by incineration.[3]

Contaminated Packaging: Recycle containers if possible, or dispose of them in an authorized

landfill.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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